Cas no 43001-25-8 (4-Iodobut-1-yne)
4-Iodobut-1-yne is an alkynyl halide compound featuring a terminal alkynyl group and an iodine atom. It serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecules. This compound offers high purity and stability, enabling efficient transformations in carbon-carbon bond formation. Its unique reactivity and structural features make it an indispensable tool for chemists engaged in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.
4-Iodobut-1-yne structure
Product Name:4-Iodobut-1-yne
CAS No:43001-25-8
MF:C4H5I
MW:179.986973524094
MDL:MFCD20414835
CID:2084004
PubChem ID:11084472
Update Time:2025-07-24
4-Iodobut-1-yne Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-1-butyne
- 4-?iodo-1-?Butyne
- 4-IODOBUT-1-YNE
- 1-Butyne,4-iodo
- 1-iodo-3-butyne
- 3-butyn-1-iodide
- 4-iodo-but-1-yne
- 4-iodobutyne
- 4-Jod-but-1-in
- 1-Iodobut-3-yne
- 3-Butynyl iodide
- 1-Butyne, 4-iodo-
- C4H5I
- SGLSTFIXVDSVNV-UHFFFAOYSA-N
- 6186AJ
- FCH2623381
- TRA0059433
- SY026540
- AC1965
- MFCD20414835
- CS-0088596
- EN300-211423
- CS-11617
- 43001-25-8
- DTXSID80454608
- SCHEMBL3178038
- DA-23101
- AKOS014114611
- TBA00125
- 832-869-4
- 4-Iodobut-1-yne
-
- MDL： MFCD20414835
- Inchi： 1S/C4H5I/c1-2-3-4-5/h1H,3-4H2
- InChI Key： SGLSTFIXVDSVNV-UHFFFAOYSA-N
- SMILES： ICCC#C
Computed Properties
- Exact Mass: 179.94400
- Monoisotopic Mass: 179.94360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 47.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.1
Experimental Properties
- Density: 1.852±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 61 ºC (80 Torr)
- Flash Point: 57.4±16.9 ºC,
- Refractive Index: 1.5504 (589.3 nm 19 ºC)
- Solubility: Very slightly soluble (0.72 g/l) (25 º C),
- PSA: 0.00000
- LogP: 1.44470
4-Iodobut-1-yne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EG415-200mg |
4-Iodobut-1-yne |
43001-25-8 | 95% | 200mg |
￥471.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EG415-50mg |
4-Iodobut-1-yne |
43001-25-8 | 95% | 50mg |
￥187.0 | 2022-09-28 | |
| abcr | AB526582-250 mg |
4-Iodo-1-butyne, 95%; . |
43001-25-8 | 95% | 250MG |
€119.40 | 2023-07-11 | |
| abcr | AB526582-1 g |
4-Iodo-1-butyne, 95%; . |
43001-25-8 | 95% | 1g |
€275.40 | 2023-07-11 | |
| abcr | AB526582-5 g |
4-Iodo-1-butyne, 95%; . |
43001-25-8 | 95% | 5g |
€673.20 | 2023-07-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852832-250mg |
4-Iodo-1-butyne |
43001-25-8 | 95% | 250mg |
￥470.70 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852832-1g |
4-Iodo-1-butyne |
43001-25-8 | 95% | 1g |
￥1,178.10 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852832-5g |
4-Iodo-1-butyne |
43001-25-8 | 95% | 5g |
￥3,555.00 | 2022-01-10 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026540-0.25g |
4-Iodo-1-butyne |
43001-25-8 | ≥97% | 0.25g |
¥138.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026540-1g |
4-Iodo-1-butyne |
43001-25-8 | ≥97% | 1g |
¥466.00 | 2025-04-14 |
4-Iodobut-1-yne Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
43001-25-8 (4-Iodobut-1-yne) Related Products
- 102998-71-0(1-iodohex-3-yne)
- 18719-28-3
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
